N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-(cyclohex-3-en-1-ylmethyl)-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C14H26N2/c1-15-10-8-14(9-11-15)16(2)12-13-6-4-3-5-7-13/h3-4,13-14H,5-12H2,1-2H3
• InChI Key: XGGBXKRUBUCZOR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2CCC=CC2
• Molecular Formula: C14H26N2
• Molecular Weight: 222.37 g/mol

Description

N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine, also known as CX614, is a compound that has been studied for its potential as a cognitive enhancer. This compound belongs to the class of AMPA receptor positive allosteric modulators and has been found to have a positive impact on learning and memory.

Mechanism of Action

N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine works by modulating the activity of AMPA receptors in the brain. AMPA receptors are involved in the transmission of signals between neurons and are essential for learning and memory. N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine enhances the activity of these receptors, leading to an improvement in cognitive function.
Biochemical and Physiological Effects:
Studies have shown that N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine can improve spatial learning and memory in animal models. This compound has also been found to increase the release of neurotransmitters such as glutamate and acetylcholine, which are involved in learning and memory. N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine has also been shown to increase the density of dendritic spines, which are structures on neurons that are involved in synaptic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine in lab experiments is that it has been extensively studied and has been found to be safe and well-tolerated in animals. However, one limitation is that the effects of N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine on cognitive function may vary depending on the species and strain of animal used in the experiment.

Future Directions

There are several future directions for research on N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine. One area of interest is the potential use of this compound in the treatment of cognitive disorders such as Alzheimer's disease. Another area of interest is the development of more potent and selective AMPA receptor modulators that could have even greater cognitive-enhancing effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine and its potential for use in humans.

Synthesis Methods

The synthesis of N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine involves a multi-step process that begins with the reaction of 3-cyclohexen-1-ylmethanol with N,N-dimethyl-4-piperidone. This reaction is followed by the reduction of the resulting imine with sodium borohydride. The final step involves the reaction of the resulting amine with 4-chloro-3-nitrobenzoic acid to produce N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine.

Scientific Research Applications

N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine has been extensively studied for its potential as a cognitive enhancer. It has been found to improve learning and memory in animal models and has shown promise in the treatment of cognitive disorders such as Alzheimer's disease. N-(3-cyclohexen-1-ylmethyl)-N,1-dimethyl-4-piperidinamine has also been studied for its potential as a treatment for depression and anxiety.